2-(1-Methyl-piperidin-4-yloxy)-nicotinonitrile

• CAS No.: 870062-46-7
• Molecular Formula: C12H15N3O
• Molecular Weight: 217.27 g/mol
• IUPAC Name: 2-(1-methylpiperidin-4-yl)oxypyridine-3-carbonitrile
• InChI: InChI=1S/C12H15N3O/c1-15-7-4-11(5-8-15)16-12-10(9-13)3-2-6-14-12/h2-3,6,11H,4-5,7-8H2,1H3
• InChI Key: ZWTOTPCPWLYMDG-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)OC2=C(C=CC=N2)C#N

Description

2-(1-Methyl-piperidin-4-yloxy)-nicotinonitrile is a useful research compound. Its molecular formula is C12H15N3O and its molecular weight is 217.27 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of 2-fluoro-nicotinonitrile (400 mg, 3.3 mmol) and 1-methyl-piperidin-4-ol (380 mg, 3.3 mmol) in N,N-dimethylformamide (30 mL) was added NaH (60%) (160 mg, 4.0 mmol) in portions. The reaction was stirred overnight at rt. The mixture was poured into water, and extracted with ethyl acetate (2×). The solvent was removed, and the resulting residue was chromatographed using ethyl acetate/methanol (8:1) to give the title compound (210 mg, 29%). MS (DCI/NH3) m/z 218 (M+1)+

Synthesis routes and methods II

Procedure details